Cas no 1018953-88-2 (2-(tetramethyl-1,3,2-dioxaborolan-2-yl)thieno3,2-cpyridine)

2-(tetramethyl-1,3,2-dioxaborolan-2-yl)thieno3,2-cpyridine structure
1018953-88-2 structure
Product Name:2-(tetramethyl-1,3,2-dioxaborolan-2-yl)thieno3,2-cpyridine
CAS No:1018953-88-2
MF:C13H16BNO2S
MW:261.14764213562
MDL:MFCD15143422
CID:1089751
PubChem ID:53398613
Update Time:2025-04-20

2-(tetramethyl-1,3,2-dioxaborolan-2-yl)thieno3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

    • 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thieno[3,2-c]pyridine
    • 2-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-thieno[3,2-c]pyridine
    • 2-(tetramethyl-1,3,2-dioxaborolan-2-yl)thieno3,2-cpyridine
    • F19816
    • Thieno[3,2-C]pyridine-2-boronic acid pinacol ester
    • VIMBSAWFKJOJKT-UHFFFAOYSA-N
    • SCHEMBL2009965
    • EN300-1697370
    • DTXSID90694518
    • SY278379
    • DB-191580
    • PS-13012
    • 2-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)THIENO[3,2-C]PYRIDINE
    • AKOS015950260
    • MFCD15143422
    • 1018953-88-2
    • Thieno[3,2-c]pyridine, 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • MDL: MFCD15143422
    • Inchi: 1S/C13H16BNO2S/c1-12(2)13(3,4)17-14(16-12)11-7-9-8-15-6-5-10(9)18-11/h5-8H,1-4H3
    • InChI Key: VIMBSAWFKJOJKT-UHFFFAOYSA-N
    • SMILES: S1C2C=CN=CC=2C=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

  • Exact Mass: 261.0994801g/mol
  • Monoisotopic Mass: 261.0994801g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.6Ų

2-(tetramethyl-1,3,2-dioxaborolan-2-yl)thieno3,2-cpyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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Enamine
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Enamine
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Enamine
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